Cas no 825638-16-2 (3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-)

• Product name: 3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-
• CAS No: 825638-16-2
• MF: C₁₃H₁₀N₂O₂
• MW: 226.2307
• CID: 687954
• PubChem ID: 11264618

3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-
• 4-(2-methoxyphenyl)-6-oxo-1H-pyridine-3-carbonitrile
• 825638-16-2
• SCHEMBL5555757
• DTXSID00460524

• Inchi： InChI=1S/C13H10N2O2/c1-17-12-5-3-2-4-10(12)11-6-13(16)15-8-9(11)7-14/h2-6,8H,1H3,(H,15,16)
• InChI Key： SRQGRPXTVKFMCC-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C2=CC(=O)NC=C2C#N

Computed Properties

• Exact Mass: 226.074227566g/mol
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.1Ų